5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol
• IUPAC Name: 5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C14H12N4OS/c1-2-8-20-14-16-12-11(9-15-17-12)13(19)18(14)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,15,17)
• InChI Key: WVLRBPQXIFAWFC-UHFFFAOYSA-N
• SMILES: C=CCSC1=NC2=C(C=NN2)C(=O)N1C3=CC=CC=C3

Description

5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one involves the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of mitogen-activated protein kinase (MAPK), which is a signaling pathway involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to induce apoptosis, which is programmed cell death, in cancer cells. In addition, it has been shown to inhibit the replication of viruses such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one has several advantages and limitations for lab experiments. One advantage is that it has been found to have a high selectivity for COX-2 inhibition, which makes it a potential candidate for the development of anti-inflammatory drugs with reduced side effects. However, a limitation is that this compound has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one. One direction is to explore its potential as a treatment for other diseases such as Alzheimer's disease, Parkinson's disease, and autoimmune diseases. Another direction is to investigate its mechanism of action in more detail, particularly with regard to its effects on various signaling pathways. Additionally, further studies are needed to optimize the synthesis of this compound and improve its solubility in water.

Synthesis Methods

The synthesis of 5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one has been achieved using different methods. One such method involves the reaction of 6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one with phenyl isocyanate in the presence of a base. Another method involves the reaction of 5-phenyl-1H-pyrazole-3-carboxylic acid hydrazide with 6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one in the presence of a coupling agent.

Scientific Research Applications

5-phenyl-6-prop-2-enylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-one has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to possess anti-inflammatory, antitumor, and antiviral activities. In addition, it has been studied as a potential treatment for diseases such as cancer, HIV, and hepatitis C.